Cas no 28128-23-6 (9H-Purine-8-carboxylicacid)
9H-Purine-8-carboxylicacid structure
Product Name:9H-Purine-8-carboxylicacid
CAS No:28128-23-6
MF:C6H4N4O2
MW:164.121560096741
CID:251791
PubChem ID:23422044
Update Time:2025-04-19
9H-Purine-8-carboxylicacid Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine-8-carboxylicacid
- 7H-purine-8-carboxylic acid
- 1h-purine-8-carboxylic acid
- Purin-8-carbonsaeure
- SCHEMBL788096
- 1H-Purine-8-carboxylicacid(9CI)
- 28128-23-6
- SY352102
- DTXSID50633786
- 9H-PURINE-8-CARBOXYLIC ACID
- MFCD22207829
- AB68405
- purine-8-carboxylic acid
- 1H-PURINE-8-CARBOXYLICACID
- SCHEMBL12503869
-
- Inchi： 1S/C6H4N4O2/c11-6(12)5-9-3-1-7-2-8-4(3)10-5/h1-2H,(H,11,12)(H,7,8,9,10)
- InChI Key： QAJJXAGDCARCHD-UHFFFAOYSA-N
- SMILES： OC(C1=NC2=C(C=NC=N2)N1)=O
Computed Properties
- Exact Mass: 164.03300
- Monoisotopic Mass: 164.03342538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- PSA: 91.76000
- LogP: 0.05110
9H-Purine-8-carboxylicacid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
9H-Purine-8-carboxylicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM238833-1g |
1H-Purine-8-carboxylic acid |
28128-23-6 | 95% | 1g |
$732 | 2024-07-28 |
9H-Purine-8-carboxylicacid Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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